Cas no 62585-43-7 (Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-)
62585-43-7 structure
Product Name:Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-
CAS No:62585-43-7
MF:C11H19NO3
MW:213.273463487625
CID:439088
PubChem ID:71384933
Update Time:2025-04-19
Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]- Chemical and Physical Properties
Names and Identifiers
-
- Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]-
- 6-(2-cyanoethoxy)hexyl acetate
- 62585-43-7
- DTXSID90807181
-
- Inchi: 1S/C11H19NO3/c1-11(13)15-10-5-3-2-4-8-14-9-6-7-12/h2-6,8-10H2,1H3
- InChI Key: TWFIQOJNCVYWGM-UHFFFAOYSA-N
- SMILES: O(CCC#N)CCCCCCOC(C)=O
Computed Properties
- Exact Mass: 213.13657
- Monoisotopic Mass: 213.13649347g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 10
- Complexity: 207
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 59.3Ų
Experimental Properties
- PSA: 59.32
Propanenitrile, 3-[[6-(acetyloxy)hexyl]oxy]- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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